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Compound of Interest

Compound Name: Nilotinib Acid

Cat. No.: B12428561 Get Quote

This guide provides comprehensive, procedural information for the safe handling and disposal

of Nilotinib, a tyrosine kinase inhibitor. Adherence to these protocols is critical for minimizing

exposure risk and ensuring a safe laboratory environment for researchers, scientists, and drug

development professionals.

Hazard Summary
Nilotinib is classified as a hazardous substance with the following potential effects:

Causes skin and serious eye irritation.[1][2]

May cause respiratory irritation.[2]

Suspected of damaging fertility or the unborn child.[1]

Causes damage to organs through prolonged or repeated exposure.[1]

Very toxic to aquatic life with long-lasting effects.

Occupational exposure limits (e.g., OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established for Nilotinib. Therefore, stringent adherence to the following personal protective

equipment (PPE) and handling protocols is mandatory.
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Personal Protective Equipment (PPE) and
Engineering Controls
Appropriate engineering controls and PPE must be utilized to minimize exposure. Facilities

should be equipped with an eyewash fountain and a safety shower.
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Exposure Control Requirement Specification Source

Engineering Controls
Local Exhaust

Ventilation

Use adequate general

and local exhaust

ventilation to keep

airborne

concentrations low.

Eye Protection Safety Goggles

Wear tightly fitting

safety goggles with

side-shields.

Hand Protection Protective Gloves

Handle with gloves

inspected prior to use.

Nitrile rubber,

neoprene, or natural

rubber gloves are

recommended.

Respiratory Protection Respirator

Required when dusts

are generated. Use

respirators and

components tested

and approved under

appropriate

government standards

such as NIOSH (US)

or CEN (EU).

Skin and Body

Protection
Protective Clothing

Wear impervious,

long-sleeved clothing.

Contaminated work

clothing should not be

allowed out of the

workplace.

Operational and Disposal Plans
Handling Procedures:
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Avoid contact with skin, eyes, and personal clothing.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling and before breaks.

Do not eat, drink, or smoke when using this product.

Minimize dust generation and accumulation.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

acids.

For long-term storage, a temperature of -20°C is recommended.

Store locked up.

Spill Management:

Evacuate and Secure: Evacuate the area and prevent unauthorized access.

Wear Appropriate PPE: Don a self-contained breathing apparatus, rubber boots, and heavy

rubber gloves.

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid the generation of

dust during clean-up.

Clean-up: Use a vacuum, sweep, or absorb the spill with inert material and place it into a

suitable, labeled disposal container.

Decontamination: Ventilate the area and wash the spill site after the material pick-up is

complete.

Disposal Plan:
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Product Disposal: Dissolve or mix the material with a suitable combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

Container Disposal: Handle contaminated containers as the product itself.

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations. Do not allow the product to enter drains, other waterways, or the soil.

Workflow for Safe Handling of Nilotinib
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Preparation
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Post-Handling & Disposal

Spill Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Gown, Goggles, Respirator)
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ventilated hood

Weigh and handle Nilotinib
(minimize dust generation)

Perform experimental proceduresAccidental Spill Occurs

Decontaminate work surfaces

Segregate waste into labeled containers

Dispose of waste via
approved chemical waste stream

Doff and dispose of PPE properly

Wash hands thoroughly

Evacuate and secure area

Don emergency PPE

Contain and clean up spill
using appropriate kit

Dispose of spill cleanup material
as hazardous waste
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Caption: Workflow for the safe handling and disposal of Nilotinib, including spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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